![molecular formula C7H13ClN2O B6203117 rac-(1R,5S,6R)-N-methyl-3-azabicyclo[3.1.0]hexane-6-carboxamide hydrochloride, endo CAS No. 2417318-26-2](/img/no-structure.png)
rac-(1R,5S,6R)-N-methyl-3-azabicyclo[3.1.0]hexane-6-carboxamide hydrochloride, endo
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Overview
Description
This compound, also known as LY-3556050, is a chemical with the molecular formula C16H23N3O2 . It is a research chemical and is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of this compound is based on a 3-azabicyclo[3.1.0]hexane core, with various functional groups attached . The molecular weight is 289.38 g/mol .Physical And Chemical Properties Analysis
The predicted boiling point of this compound is 493.0±45.0 °C and its predicted density is 1.152±0.06 g/cm3 . The predicted pKa is 15.13±0.20 .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,5S,6R)-N-methyl-3-azabicyclo[3.1.0]hexane-6-carboxamide hydrochloride, endo involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "N-methylpyrrolidine", "2-bromo-1-cyclohexene", "Sodium hydride", "Methyl chloroformate", "Hydrochloric acid", "Sodium bicarbonate", "Methanol", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: N-methylpyrrolidine is reacted with 2-bromo-1-cyclohexene in the presence of sodium hydride to form rac-(1R,5S,6R)-N-methyl-3-azabicyclo[3.1.0]hexane.", "Step 2: The resulting compound is then treated with methyl chloroformate to form rac-(1R,5S,6R)-N-methyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid methyl ester.", "Step 3: The methyl ester is then hydrolyzed with hydrochloric acid to form rac-(1R,5S,6R)-N-methyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid.", "Step 4: The carboxylic acid is then treated with sodium bicarbonate and methanol to form the corresponding methyl ester.", "Step 5: The methyl ester is then treated with hydrochloric acid to form rac-(1R,5S,6R)-N-methyl-3-azabicyclo[3.1.0]hexane-6-carboxamide hydrochloride, endo.", "Step 6: The product is isolated by extraction with ethyl acetate and water, followed by drying and recrystallization." ] } | |
CAS RN |
2417318-26-2 |
Product Name |
rac-(1R,5S,6R)-N-methyl-3-azabicyclo[3.1.0]hexane-6-carboxamide hydrochloride, endo |
Molecular Formula |
C7H13ClN2O |
Molecular Weight |
176.6 |
Purity |
95 |
Origin of Product |
United States |
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